3-(1H-pyrazol-4-yl)-pyridine-2,6-diamine

• Molecular Formula: C8H9N5
• Molecular Weight: 175.19 g/mol
• IUPAC Name: 3-(1H-pyrazol-4-yl)pyridine-2,6-diamine
• InChI: InChI=1S/C8H9N5/c9-7-2-1-6(8(10)13-7)5-3-11-12-4-5/h1-4H,(H,11,12)(H4,9,10,13)
• InChI Key: XFAQOALXMPZPOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1C2=CNN=C2)N)N

Description

3-(1H-pyrazol-4-yl)-pyridine-2,6-diamine is a useful research compound. Its molecular formula is C8H9N5 and its molecular weight is 175.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 3-(1-trityl-1H-pyrazol-4-yl)-pyridin-2,6-diamine (10.0 g, 25.7 mmol) described in Manufacturing Example 36-1-1 in methylene chloride (14 mL) was added trifluoroacetic acid (7 mL) under nitrogen atmosphere, which was stirred for 1 hour at room temperature. The reaction mixture was concentrated under a reduced pressure. The residue was purified by NH silica gel column chromatography (ethyl acetate, then ethyl acetate:methanol=10:1) to obtain the title compound (600 mg, 60%).

Synthesis routes and methods II

Procedure details